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Executive Summary
Neuroinflammation, a critical component in the pathogenesis of numerous neurological

disorders, is largely driven by the infiltration of peripheral immune cells into the central nervous

system (CNS). The C-C chemokine receptor 2 (CCR2) and its primary ligand, C-C motif

chemokine ligand 2 (CCL2, also known as MCP-1), form a crucial signaling axis that mediates

the migration of monocytes and macrophages to inflammatory sites.[1][2] Disrupting this

pathway presents a promising therapeutic strategy. RS102895 hydrochloride is a potent and

selective small-molecule antagonist of the CCR2 receptor.[3] This technical guide provides an

in-depth overview of RS102895, its mechanism of action, quantitative data from preclinical

studies, and detailed experimental protocols for its application in relevant neuroinflammatory

disease models.

Mechanism of Action: Targeting the CCL2/CCR2
Axis
RS102895 exerts its anti-inflammatory effects by selectively binding to the CCR2 receptor,

thereby preventing its activation by CCL2.[3] This blockade inhibits downstream signaling

cascades that are essential for monocyte chemotaxis and recruitment. In the context of

neuroinflammation, elevated levels of CCL2 in the CNS—produced by cells like microglia,

astrocytes, and neurons—create a chemotactic gradient that attracts CCR2-expressing
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monocytes from the periphery across the blood-brain barrier.[4][5] These infiltrating monocytes

differentiate into macrophages, which contribute to neuronal damage through the release of

pro-inflammatory cytokines and reactive oxygen species. By blocking the CCR2 receptor,

RS102895 effectively curtails this influx of inflammatory cells, mitigating the downstream

pathological consequences.[6][7]
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Phase 1: Induction & Treatment

Treatment Regimen (e.g., Day 0-21)

Phase 2: Monitoring & Analysis

Endpoint Analysis

Animals:
C57BL/6 Mice

(8-10 weeks old)

Day 0: EAE Induction
(MOG₃₅₋₅₅ peptide +
CFA emulsion, s.c.)

+ Pertussis Toxin (i.p.)

Randomize into Groups
(n=10-15/group)

Group 1: Vehicle Control
(e.g., Water, i.p., q6h)

Group 2: RS102895
(5 mg/kg, i.p., q6h)

Daily Monitoring (Day 7-28):
- Clinical Score (0-5 scale)

- Body Weight

Endpoint (e.g., Day 28):
Sacrifice & Tissue Collection

Histology (Spinal Cord):
H&E (Infiltration)

Luxol Fast Blue (Demyelination)

Flow Cytometry (CNS):
Isolate mononuclear cells

Quantify CD45hiCD11b+ monocytes

Cytokine Analysis (Spleen):
Antigen recall assay (MOG₃₅₋₅₅)
Measure IFN-γ, IL-17 by ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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